Cas no 105679-20-7 (2-Oxazolepentanal, 5-phenyl-)

• Product Name: 2-Oxazolepentanal, 5-phenyl-
• CAS No: 105679-20-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1159440
• Update Time: 2024-07-26

2-Oxazolepentanal, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolepentanal, 5-phenyl-

• Inchi： 1S/C14H15NO2/c16-10-6-2-5-9-14-15-11-13(17-14)12-7-3-1-4-8-12/h1,3-4,7-8,10-11H,2,5-6,9H2
• InChI Key： YKBNWSGZFKDXQA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1CCCCC=O

Computed Properties

• Exact Mass: 229.11035

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 378.6±25.0 °C(Predicted)
• PSA: 43.1
• pka: 1.23±0.10(Predicted)